Cas no 120511-74-2 (5-Methyl-1,3-benzenediacetonitrile)

5-Methyl-1,3-benzenediacetonitrile Properties

Names and Identifiers

• 2,2'-(5-Methyl-1,3-phenylene)diacetonitrile
• Anastrozole Intermediate
• 5-METHYL-1,3-DIACETONITRILBENZENE
• 5-METHYL-1,3-DIACETONITRILOBENZENE
• 3,5-BIS(CYANOMETHYL)TOLUENE
• 2,2-(5-METHYL-1,3-PHENYLENE)DIACETONITRILE
• 1-METHYL-3, 5 BENZENE DIACETONITRILE
• 1,3,5-BIS-(CYANOMETHYL) TOLUENE
• 5-Methyl-1,3-benzenediacetonitrile
• 5-Methyl-1,3-benzene
• 5-methyl-1,3-diacetonitrilbezene
• 1,3-Benzenediacetonitrile,5-methyl
• 5-Methyl-1,3-dicyanobenzene
• Intermediateofanastrozole
• 5-Methyl-1
• 3-benzenediacetonitrile
• 1,3-Benzenedicarbonitrile,2,5-dimethyl-
• [3-(cyanomethyl)-5-methylphenyl]acetonitrile
• (3-cyanomethyl-5-methyl-phenyl)-acetonitrile
• PubChem19672
• 2-[3-(cyanomethyl)-5-methylphenyl]acetonitrile
• BEN019
• XJCXEUYJQHPEAE-UHFFFAOYSA-N
• BCP27845
• 1,3-biscyanomethyl-5-methylbenzene
• 5-Methylbenzene-1,
• (3-Cyanomethyl-5-methylphenyl)acetonitrile
• 2,2'-(5-Methyl-1,3-phenylene)diacetonitrile (Anastrozole Impurity)
• 1,3-Benzenediacetonitrile, 5-methyl-
• M2934
• 73SN5NM7V5
• DTXSID20923444
• 2-[3-(cyanomethyl)-5-methyl-phenyl]ethanenitrile
• DROFENINEHYDROCHLORIDE
• SCHEMBL2262582
• AMY198
• A804527
• 1,3-Benzenediacetonitrile, 5-methyl-; 5-Methyl-1,3-benzenediacetonitrile; (3-Cyanomethyl-5-methylphenyl)acetonitrile; 5-Methylbenzene-1,3-diacetonitrile
• AS-13105
• FT-0642940
• CS-0181823
• AC-6805
• Q-100985
• 3-Cyanomethyl-5-methyl-phenylacetonitrile
• 120511-74-2
• 107170-81-0
• 5-Methylbenzene-1,3-diacetonitrile
• MFCD07782113
• AKOS006285190
• DB-021966
• 3,5-Bis(cyanomethyl)toluene
• 5-Methyl-1,3-diacetonitrilbezene
• 5-METHYL-1,3-BENZENEDIACETONITRILE
• +Expand

• MDL： MFCD07782113
• InChIKey： XJCXEUYJQHPEAE-UHFFFAOYSA-N
• Inchi： 1S/C11H10N2/c1-9-6-10(2-4-12)8-11(7-9)3-5-13/h6-8H,2-3H2,1H3
• SMILES： N#CC([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])C#N)C=1[H]

Computed Properties

• Exact Mass: 170.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.084398327g/mol
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6

Experimental Properties

• LogP: 2.12716
• PSA: 47.58000
• Refractive Index: 1.545
• Boiling Point: 225°C/14mmHg(lit.)
• Melting Point: 73.0 to 77.0 deg-C
• Flash Point: 164.485°C
• Color/Form: White solid
• Density: 1.076

5-Methyl-1,3-benzenediacetonitrile Security Information

• Symbol: GHS06
• Hazardous Material transportation number：UN 3439 6.1/PG III
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Signal Word：Warning
• HazardClass：6.1

5-Methyl-1,3-benzenediacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%